Welcome to BenchChem Online Store!
Deutsch
List
Bench Chemicals
molecular formula C8H3F3IN B1394573 2-Iodo-5-(trifluoromethyl)benzonitrile CAS No. 868166-20-5

2-Iodo-5-(trifluoromethyl)benzonitrile

Cat. No. B1394573
CAS RN: 868166-20-5
M. Wt: 297.02 g/mol
InChI Key: KSPKCPNOVAIBEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07737295B2

Procedure details

2-Amino-5-(trifluoromethyl)benzonitrile (3.06 g, 16.45 mmol) was suspended in CH2I2 (36 mL) and t-butyl nitrite (3.9 mL, 32.9 mmol) was added dropwise by syringe. The reaction was heated slowly to 100° C. and was maintained at this temperature for 30 minutes. The reaction was then cooled to room temperature, diluted with hexanes (200 mL), loaded on a silica gel column, and purified with 100% hexanes to 15% EtOAc/hexanes. The resulting product, 2-iodo-5-(trifluoromethyl)benzonitrile was contaminated with minor impurities which were removed by silica gel chromatography with 25% CH2Cl2/hexanes. 2-Iodo-5-(trifluoromethyl)benzonitrile was obtained as a white solid. Rf=0.44 (15% EtOAc/hexanes). 1H NMR (CDCl3, 500 MHz) δ 8.10 (d, J=8.5 Hz, 1H), 7.85 (d, J=1.8 Hz, 1H), 7.52 (dd, J=8.5, 1.8 Hz, 1H).
Name
2-Amino-5-(trifluoromethyl)benzonitrile
Quantity
3.06 g
Type
reactant
Reaction Step One
Name
t-butyl nitrite
Quantity
3.9 mL
Type
reactant
Reaction Step Two
Name
CH2I2
Quantity
36 mL
Type
reactant
Reaction Step Three
[Compound]
Name
hexanes
Quantity
200 mL
Type
solvent
Reaction Step Four
Name
2-Iodo-5-(trifluoromethyl)benzonitrile

Identifiers

REACTION_CXSMILES
N[C:2]1[CH:9]=[CH:8][C:7]([C:10]([F:13])([F:12])[F:11])=[CH:6][C:3]=1[C:4]#[N:5].N(OC(C)(C)C)=O.C(I)[I:22]>>[I:22][C:2]1[CH:9]=[CH:8][C:7]([C:10]([F:13])([F:12])[F:11])=[CH:6][C:3]=1[C:4]#[N:5]

Inputs

Step One
Name
2-Amino-5-(trifluoromethyl)benzonitrile
Quantity
3.06 g
Type
reactant
Smiles
NC1=C(C#N)C=C(C=C1)C(F)(F)F
Step Two
Name
t-butyl nitrite
Quantity
3.9 mL
Type
reactant
Smiles
N(=O)OC(C)(C)C
Step Three
Name
CH2I2
Quantity
36 mL
Type
reactant
Smiles
C(I)I
Step Four
[Compound]
Name
hexanes
Quantity
200 mL
Type
solvent
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was maintained at this temperature for 30 minutes
Duration
30 min
TEMPERATURE
Type
TEMPERATURE
Details
The reaction was then cooled to room temperature
CUSTOM
Type
CUSTOM
Details
purified with 100% hexanes to 15% EtOAc/hexanes
CUSTOM
Type
CUSTOM
Details
were removed by silica gel chromatography with 25% CH2Cl2/hexanes

Outcomes

Product
Name
2-Iodo-5-(trifluoromethyl)benzonitrile
Type
product
Smiles
IC1=C(C#N)C=C(C=C1)C(F)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.